Cas no 2689-68-1 (methyl 4-oxothiolane-3-carboxylate)

methyl 4-oxothiolane-3-carboxylate structure
2689-68-1 structure
Product Name:methyl 4-oxothiolane-3-carboxylate
CAS No:2689-68-1
MF:C6H8O3S
MW:160.190920829773
MDL:MFCD00052381
CID:43325
PubChem ID:98424
Update Time:2025-04-18

methyl 4-oxothiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-oxotetrahydrothiophene-3-carboxylate
    • Tetrahydro-4-oxo-3-thiophenecarboxylic Acid Methyl Ester
    • 4-Oxo-tetrahydro-thiophene-3-carboxylic acid methyl ester
    • Tetrahydro-4-oxo-3-t
    • 3-oxo-4-methoxycarbonyltetrahydrothiophene
    • 4-carbomethoxy-2,3,4,5
    • 4-CARBOMETHOXYTETRAHYDRO-3-THIOPHENE
    • methyl 4-keto-tetrahydrothiophene-3-carboxylate
    • methyl 4-oxo-2,3,4,5-tetrahydrothiophene-3-carboxylate
    • methyl 4-oxo-tetrahydro-thiophene-3-carboxylate
    • Methyl 4-oxotetrahydrothiophene-3-carboxylate,Tech.
    • methyl tetrahydro-4-oxo-3-thenoate
    • methyl tetrahydro-4-oxo-3-thiophenecarboxylate
    • tetrahydro-4-oxo-3-thiophenecarboxylicacimethylester
    • 4-Carbomethoxy-2,3,4,5-tetrahydro-3-thiophenone
    • 4-Carbomethoxy-3-thiophanone
    • 4-Oxotetrahydrothiophene-3-carboxylic acid methylester
    • Methyl4-oxotetrahydrothienyl-3-carboxylate
    • NSC 127560
    • Methyl4-oxotetrahydrothiophene-3-carboxylate
    • Methyltetrahydro-4-oxo-3-thiophenecarboxylate
    • Tetrahydro-4-oxo-3-thiophenecarboxylicacid methyl ester
    • methyl 4-oxothiolane-3-carboxylate
    • 4-Carbomethoxytetrahydro-3-thiophenone
    • 3-Thiophenecarboxylic acid, tetrahydro-4-oxo-, methyl ester
    • Methyl 3-oxotetrahydrothiophene-4-carboxylate
    • LEAKUJFYXNILRB-UHFFFAOYSA-N
    • Methyl4-oxo-tetrahydrothiophene-3-carboxylate
    • methyl 4-oxo-tetrahydrothiophene-3-carboxylate
    • methyl 4-oxo-2,3,5-trihydrothiop
    • 22097-90-1
    • 3-carbomethoxytetrahydrothiophene-4-one
    • AMY24700
    • NS00050045
    • STR01903
    • Methyl 4-oxotetrahydro-3-thiophenecarboxylate #
    • SCHEMBL11051478
    • 2689-68-1
    • 4-oxotetrahydro-3-thiophencarboxylic acid methyl ester
    • 4-OXO-TETRAHYDRO-THIOPHENE-3-CARBOXYLIC ACIDMETHYL ESTER
    • EINECS 220-256-9
    • SDCCGMLS-0066124.P001
    • NSC-127560
    • Tetrahydrothiophen-3-one-4-carboxylic acid, methyl ester
    • methyl-4-oxo-2,3,4,5-tetrahydrothiophene-3-carboxylate
    • BB 0218009
    • 4-oxotetrahydro thiophene-3-carboxylic acid methyl ester
    • EN300-105501
    • 4-Oxo-Tetrahydro-Thiophene-3-CarboxylicAcidMethylEster
    • CS-0106054
    • FT-0628657
    • methyl 3-keto-1,5-dihydrothiophene-4-carboxylate
    • AKOS016340868
    • methyl tetrahydro-4-oxo-3-thiophene carboxylate
    • 4-Oxo-tetrahydrothiophene-3-carboxylic acid methyl ester
    • methyl-4-oxo-tetrahydro-thiophene-3-carboxylate
    • SCHEMBL189981
    • AKOS000281333
    • methyl tetrahydro-thiophene-3-one-4-carboxylate
    • NSC127560
    • methyl tetrahydro-4-oxothiophene-3-carboxylate
    • W-202140
    • methyl 4-oxo-2,3,5-trihydrothiophene-3-carboxylate
    • PS-4377
    • 4-oxo-3-methoxycarbonyltetrahydrothiophene
    • A5274
    • 99328-39-9
    • methyl 3-keto-3,4-dihydrothiophene-4-carboxylate
    • tetrahydro-4-oxo-3-thiophene carboxylic acid, methyl ester
    • MFCD00052381
    • 3-oxo-tetrahydrothiophene-4-carboxylic acid methyl ester
    • DTXSID40863010
    • methyl 4-oxotetrahydro-thiophene-3-carboxylate
    • Methyl 4-oxotetrahydrothiophene-3-carboxylate, tech
    • SY029389
    • DB-015135
    • WEE9GZ2W2C
    • 220-256-9
    • DTXCID20811695
    • MDL: MFCD00052381
    • Inchi: 1S/C6H8O3S/c1-9-6(8)4-2-10-3-5(4)7/h4H,2-3H2,1H3
    • InChI Key: LEAKUJFYXNILRB-UHFFFAOYSA-N
    • SMILES: S1CC(C(C(=O)OC)C1)=O

Computed Properties

  • Exact Mass: 160.01900
  • Monoisotopic Mass: 160.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.5
  • Topological Polar Surface Area: 68.7

Experimental Properties

  • Boiling Point: 95 ºC (3 mmHg)
  • PSA: 68.67000
  • LogP: 0.09150

methyl 4-oxothiolane-3-carboxylate Security Information

methyl 4-oxothiolane-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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